Cas no 2228598-05-6 (2-Fluoro-4-(2-hydroxy-2-methylpropyl)phenol)

• Product Name: 2-Fluoro-4-(2-hydroxy-2-methylpropyl)phenol
• CAS No: 2228598-05-6
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 5798116
• PubChem ID: 165717040
• Update Time: 2025-10-07

2-Fluoro-4-(2-hydroxy-2-methylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(2-hydroxy-2-methylpropyl)phenol
• 2228598-05-6
• EN300-1793007

• Inchi： 1S/C10H13FO2/c1-10(2,13)6-7-3-4-9(12)8(11)5-7/h3-5,12-13H,6H2,1-2H3
• InChI Key： PITUJYRWXJBXMD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C)(C)O)O

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-Fluoro-4-(2-hydroxy-2-methylpropyl)phenol

Introduction to 2-Fluoro-4-(2-hydroxy-2-methylpropyl)phenol (CAS No. 2228598-05-6)

2-Fluoro-4-(2-hydroxy-2-methylpropyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228598-05-6, is a fluorinated phenolic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of extensive investigation for potential therapeutic applications.

The structural motif of 2-Fluoro-4-(2-hydroxy-2-methylpropyl)phenol incorporates a fluorine atom at the 2-position of the phenol ring, which is a common feature in many bioactive molecules. The fluorine atom can influence the electronic properties of the aromatic system, thereby modulating the reactivity and binding affinity of the compound. Additionally, the presence of a 2-hydroxy-2-methylpropyl side chain at the 4-position introduces steric and hydrophilic characteristics, which can further enhance its interaction with biological targets.

In recent years, there has been a growing interest in fluorinated phenols due to their potential as pharmacophores in drug discovery. The fluorine atom can improve metabolic stability, binding affinity, and oral bioavailability, making these compounds attractive candidates for further development. Several studies have highlighted the role of fluorinated phenols in inhibiting various enzymes and receptors involved in metabolic disorders, inflammation, and cancer.

One of the most compelling aspects of 2-Fluoro-4-(2-hydroxy-2-methylpropyl)phenol is its structural similarity to known bioactive compounds. For instance, it shares structural features with certain flavonoids and polyphenols, which are well-documented for their antioxidant and anti-inflammatory properties. The introduction of fluorine into these natural scaffolds can lead to enhanced biological activity, as demonstrated by several computational and experimental studies.

Recent research has focused on the synthesis and characterization of derivatives of 2-Fluoro-4-(2-hydroxy-2-methylpropyl)phenol to explore their pharmacological potential. These studies have revealed that modifications at different positions of the phenol ring can significantly alter the biological profile of the compound. For example, variations in the side chain length and composition have been shown to influence enzyme inhibition kinetics and receptor binding affinity.

The fluorine atom at the 2-position plays a crucial role in modulating the electronic properties of the aromatic system. This can lead to enhanced interactions with biological targets, such as enzymes and receptors, by affecting charge distribution and dipole moments. Additionally, the hydroxyl group at the 3-position contributes to hydrogen bonding capabilities, which can be exploited for designing molecules with improved solubility and bioavailability.

In vitro studies have demonstrated that 2-Fluoro-4-(2-hydroxy-2-methylpropyl)phenol exhibits promising activity against several targets relevant to human health. For instance, it has shown inhibitory effects on key enzymes involved in lipid metabolism, such as hydroxymethylglutaryl-CoA reductase (HMG-CoA reductase). This suggests that this compound could be a valuable tool for developing treatments for hyperlipidemia and other metabolic disorders.

Moreover, preliminary investigations have explored the potential of 2-Fluoro-4-(2-hydroxy-2-methylpropyl)phenol as an antioxidant agent. The combination of a hydroxyl group and a fluorine atom provides multiple sites for redox reactions, making it capable of scavenging reactive oxygen species (ROS). This property is particularly relevant in contexts where oxidative stress contributes to disease pathogenesis.

The side chain at the 4-position also contributes to the overall pharmacological profile of this compound. The hydroxy-alkyl group not only influences solubility but also participates in hydrogen bonding interactions with biological targets. These interactions can be fine-tuned through structural modifications to optimize binding affinity and selectivity.

Computational studies using molecular modeling techniques have provided insights into the binding mode of 2-Fluoro-4-(2-hydroxy-2-methylpropyl)phenol with various biological targets. These studies have helped identify key residues involved in interactions with enzymes and receptors, guiding further optimization efforts. Additionally, virtual screening approaches have been employed to identify potential derivatives with enhanced activity against specific therapeutic targets.

The synthesis of 2-Fluoro-4-(2-hydroxy-2-methylpropyl)phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce fluorine atoms into aromatic systems efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex fluorinated phenols.

The pharmacokinetic properties of this compound are also under investigation. Studies have focused on its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles to assess its potential as a drug candidate. Understanding these properties is crucial for designing effective formulations and dosing regimens.

In conclusion, 2228598-05-6 is a promising fluorinated phenolic compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating metabolic disorders, cancer, inflammation, cardiovascular diseases, neurodegenerative conditions, oxidative stress-related disorders,and other health challenges.